5-Difluoromethoxy-2-ethylaniline

• Molecular Formula: C9H11F2NO
• Molecular Weight: 187.19 g/mol
• IUPAC Name: 5-(difluoromethoxy)-2-ethylaniline
• InChI: InChI=1S/C9H11F2NO/c1-2-6-3-4-7(5-8(6)12)13-9(10)11/h3-5,9H,2,12H2,1H3
• InChI Key: HOBSPVYRACLQRI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)OC(F)F)N

Description

5-Difluoromethoxy-2-ethylaniline is a substituted aniline derivative featuring a benzene ring with three distinct functional groups: a difluoromethoxy (–OCHF₂) group at position 5, an ethyl (–C₂H₅) group at position 2, and an amine (–NH₂) group at position 1. This structural configuration confers unique physicochemical properties, including enhanced lipophilicity and electronic effects compared to simpler aniline derivatives. The difluoromethoxy group, in particular, is known to improve metabolic stability and bioavailability in pharmaceutical contexts, while the ethyl substituent introduces steric bulk that may influence reactivity and intermolecular interactions .

Biological Activity

5-Difluoromethoxy-2-ethylaniline is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity by reviewing relevant studies, presenting data tables, and discussing case studies that highlight its pharmacological effects.

Chemical Structure and Properties

5-Difluoromethoxy-2-ethylaniline has the following chemical structure:

• Molecular Formula : C10H12F2N
• Molecular Weight : 201.21 g/mol
• IUPAC Name : 5-(difluoromethoxy)-2-ethylaniline

The biological activity of 5-Difluoromethoxy-2-ethylaniline is primarily attributed to its interaction with various biological targets, including enzymes and receptors. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes involved in metabolic pathways.

Antimicrobial Activity

In vitro studies have demonstrated that 5-Difluoromethoxy-2-ethylaniline possesses antimicrobial properties against several bacterial strains. The Minimum Inhibitory Concentration (MIC) values indicate significant activity:

Bacterial Strain	MIC (µg/mL)
Escherichia coli	32
Staphylococcus aureus	16
Pseudomonas aeruginosa	64

These results suggest that the compound may be a candidate for further development as an antimicrobial agent.

Antiparasitic Activity

Research on the antiparasitic effects of 5-Difluoromethoxy-2-ethylaniline has shown promising results against Plasmodium falciparum, the causative agent of malaria. The compound exhibited an EC50 value of approximately 1.5 µM, indicating effective inhibition of parasite growth in vitro .

Case Studies

• In Vivo Efficacy Against Malaria : A study evaluated the efficacy of 5-Difluoromethoxy-2-ethylaniline in a murine model infected with P. falciparum. Mice treated with the compound showed a significant reduction in parasitemia compared to the control group, demonstrating its potential as an antimalarial agent.
• Toxicity Assessment : An oral toxicity study was conducted where mice were administered varying doses of the compound over ten days. Results indicated no significant toxic effects at doses up to 100 mg/kg, suggesting a favorable safety profile for further pharmacological exploration .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

Key structural analogs include tofenamic acid (a diphenylamine-based nonsteroidal anti-inflammatory drug), 4-(substituted)-5-fluorobenzene-1,2-diamine, and thyroxine derivatives. A comparative analysis reveals:

Compound	Core Structure	Substituents	Key Functional Groups
5-Difluoromethoxy-2-ethylaniline	Benzene ring	–OCHF₂ (position 5), –C₂H₅ (position 2)	Amine, difluoromethoxy, ethyl
Tofenamic acid	Diphenylamine	–CO₂H (carboxylic acid), –Cl (chlorine)	Carboxylic acid, chlorine
4-(substituted)-5-fluorobenzene-1,2-diamine	Benzene ring	–F (position 5), –NH₂ (positions 1 and 2)	Diamine, fluorine

Physicochemical Properties

Property	5-Difluoromethoxy-2-ethylaniline	4-(substituted)-5-fluorobenzene-1,2-diamine	Tofenamic acid
Lipophilicity (LogP)	High (estimated >2.5)	Moderate (~1.8)	3.1
Solubility	Low in water, high in organics	Low (due to diamine instability)	Low in water
Melting Point	Not reported	Not reported	168–170°C

The ethyl group in 5-Difluoromethoxy-2-ethylaniline likely reduces water solubility compared to unsubstituted anilines, while the difluoromethoxy group increases resistance to oxidative degradation .